7-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[4,3-b]pyridine
Overview
Description
“7-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[4,3-b]pyridine” is a chemical compound. It is related to other compounds such as O-(Tetrahydro-2H-pyran-2-yl)hydroxylamine (OTX), which is an O-substituted hydroxylamine . It also has similarities with 3-bromo-1-tetrahydro-2H-pyran-2-yl-1H-pyrazole .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For example, the development of various 4-((1-cyclopropyl-3-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl) oxy) pyridine-2-yl) amino derivatives as ALK5 inhibitors has been described .Molecular Structure Analysis
The molecular structure of similar compounds has been analyzed. For instance, the structure of 4-Bromo-1-(tetrahydro-2H-pyran-2-YL)-1H-pyrazole has been reported in PubChem .Chemical Reactions Analysis
The chemical reactions involving similar compounds have been studied. For example, O-(Tetrahydro-2H-pyran-2-yl)hydroxylamine (OTX) has been reported to improve the process of detecting single strand breaks (SSBs) in DNA when coupled with alkaline gel electrophoresis .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds have been analyzed. For example, the boiling point of 3-bromo-tetrahydro-2H-pyran is reported to be 50-52 °C at a pressure of 14 Torr, and its density is predicted to be 1.475±0.06 g/cm3 .Scientific Research Applications
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Synthesis of 2H-Pyrans
- Field : Organic Chemistry
- Application : The tetrahydro-2H-pyran-2-yl group is a structural motif present in many natural products and is a key intermediate in the construction of many of these structures .
- Method : The synthesis of 2H-Pyrans involves various physicochemical factors affecting the valence isomerism between 2H-pyrans and 1-oxatrienes .
- Results : The review discusses the most versatile synthetic methods reported in recent literature to access to 2H-Pyrans .
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Inhibitors of Ataxia Telangiectasia Mutated (ATM) Kinase
- Field : Medicinal Chemistry
- Application : The compound “7-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[4,3-b]pyridine” could potentially be used in the development of inhibitors for Ataxia Telangiectasia Mutated (ATM) Kinase .
- Method : The development of these inhibitors involves the synthesis of compounds based on an imidazo[4,5-c]quinolin-2-one core .
- Results : The discovery of AZD0156, an exceptionally potent and selective inhibitor of ATM, has good preclinical pharmacokinetics, a low predicted clinical dose, and a high maximum absorbable dose .
Safety And Hazards
Future Directions
properties
IUPAC Name |
7-bromo-1-(oxan-2-yl)pyrazolo[4,3-b]pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12BrN3O/c12-8-4-5-13-9-7-14-15(11(8)9)10-3-1-2-6-16-10/h4-5,7,10H,1-3,6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RZCVLSJZWMTCCF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCOC(C1)N2C3=C(C=CN=C3C=N2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12BrN3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[4,3-b]pyridine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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